Cas no 34586-50-0 (Benzenesulfonylfluoride, 3-ethyl-)

• Product Name: Benzenesulfonylfluoride, 3-ethyl-
• CAS No: 34586-50-0
• MF: C₈H₉FO₂S
• MW: 188.219264745712
• CID: 312314
• PubChem ID: 118706
• Update Time: 2025-04-19

Benzenesulfonylfluoride, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylfluoride, 3-ethyl-
• 3-ethylbenzenesulfonyl fluoride
• m-Ethylbenzenesulphonyl fluoride
• AKOS006327071
• EN300-727340
• 3-ethylbenzene-1-sulfonyl fluoride
• Benzenesulfonyl fluoride, 3-ethyl-
• DTXSID9067859
• 34586-50-0
• EINECS 252-102-1
• NS00054588
• m-ethylbenzenesulphonylfluoride

• Inchi： 1S/C8H9FO2S/c1-2-7-4-3-5-8(6-7)12(9,10)11/h3-6H,2H2,1H3
• InChI Key： ONMDVARUZGDUIW-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)CC)(=O)(=O)F

Computed Properties

• Exact Mass: 188.03077
• Monoisotopic Mass: 188.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 248.7°Cat760mmHg
• Flash Point: 104.2°C
• Refractive Index: 1.499
• PSA: 34.14